Cas no 62050-26-4 (Propanedioic acid, phenyl-, mono(2,4-dimethylphenyl) ester)

• Product Name: Propanedioic acid, phenyl-, mono(2,4-dimethylphenyl) ester
• CAS No: 62050-26-4
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 1634677
• Update Time: 2024-09-12

Propanedioic acid, phenyl-, mono(2,4-dimethylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, phenyl-, mono(2,4-dimethylphenyl) ester
• Propanedioic acid, 2-phenyl-, 1-(2,4-dimethylphenyl) ester

• Inchi： 1S/C17H16O4/c1-11-8-9-14(12(2)10-11)21-17(20)15(16(18)19)13-6-4-3-5-7-13/h3-10,15H,1-2H3,(H,18,19)
• InChI Key： JSOGYDALMCJGDM-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C)C=C1C)(=O)C(C1=CC=CC=C1)C(O)=O

Computed Properties

• Exact Mass: 283.09705

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 460.8±45.0 °C(Predicted)
• PSA: 66.43
• pka: 2.87±0.10(Predicted)